Xestospongin C
Xestospongin C
Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor.
Brand Name:
Vulcanchem
CAS No.:
88903-69-9
VCID:
VC0547342
InChI:
InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1
SMILES:
C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Molecular Formula:
C28H50N2O2
Molecular Weight:
446.7 g/mol
Xestospongin C
CAS No.: 88903-69-9
Inhibitors
VCID: VC0547342
Molecular Formula: C28H50N2O2
Molecular Weight: 446.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 88903-69-9 |
---|---|
Product Name | Xestospongin C |
Molecular Formula | C28H50N2O2 |
Molecular Weight | 446.7 g/mol |
IUPAC Name | (1R,8S,10R,15S,22S,29R)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane |
Standard InChI | InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24+,25-,26-,27+,28+/m0/s1 |
Standard InChIKey | PQYOPBRFUUEHRC-MUJQFDPKSA-N |
Isomeric SMILES | C1CCC[C@H]2CCN3CCC[C@@H]([C@H]3O2)CCCCCC[C@H]4CCN5CCC[C@H]([C@H]5O4)CC1 |
SMILES | C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1 |
Canonical SMILES | C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1 |
Appearance | Solid powder |
Description | Xestospongin C is a selective, reversible and membrane-permeable inhibitor of IP3 receptor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Xestospongin C; Xestospongin-C; |
Reference | 1: Wei H, Inan S. Dual effects of neuroprotection and neurotoxicity by general anesthetics: role of intracellular calcium homeostasis. Prog Neuropsychopharmacol Biol Psychiatry. 2013 Dec 2;47:156-61. doi: 10.1016/j.pnpbp.2013.05.009. Epub 2013 May 28. Review. PubMed PMID: 23721657; PubMed Central PMCID: PMC3791176. 2: Peng L, Li B, Du T, Wang F, Hertz L. Does conventional anti-bipolar and antidepressant drug therapy reduce NMDA-mediated neuronal excitation by downregulating astrocytic GluK2 function? Pharmacol Biochem Behav. 2012 Feb;100(4):712-25. doi: 10.1016/j.pbb.2011.03.021. Epub 2011 Apr 2. Review. PubMed PMID: 21463649. 3: Parry H, McDougall A, Whitaker M. Endoplasmic reticulum generates calcium signalling microdomains around the nucleus and spindle in syncytial Drosophila embryos. Biochem Soc Trans. 2006 Jun;34(Pt 3):385-8. Review. PubMed PMID: 16709168. |
PubChem Compound | 5311502 |
Last Modified | Nov 11 2021 |
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